Cas no 59108-54-2 ((S)-Chroman-3-amine hydrochloride)

• Product Name: (S)-Chroman-3-amine hydrochloride
• CAS No: 59108-54-2
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD22574992
• CID: 1005891
• PubChem ID: 70680691
• Update Time: 2025-05-19

(S)-Chroman-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-amine, 3,4-dihydro-, (3S)-
• (3S)-3,4-dihydro-2H-chromen-3-amine,hydrochloride
• (3S)-chroman-3-amine
• (S)-Chroman-3-amine hydrochloride
• (S)-Chroman-3-amine
• GS-5408
• 59108-54-2
• MFCD22574992
• (S)-3-AminochromaneHydrochloride
• CS-W003915
• AC-29384
• (S)-3-Aminochromane Hydrochloride
• (3S)-3,4-dihydro-2H-chromen-3-amine;hydrochloride
• (3S)-3,4-Dihydro-2H-1-benzopyran-3-amine--hydrogen chloride (1/1)
• (S)-3-Aminochroman Hydrochloride
• DTXSID60742636
• (S)-CHROMAN-3-AMINE HCL
• AKOS024438641
• AM20130035
• (S)-Chroman-3-ylamine hydrochloride
• (3S)-3,4-Dihydro-2H-1-benzopyran-3-amine hydrochloride
• 211506-60-4
• (S)-Chroman-3-ylamine

• MDL： MFCD22574992
• Inchi： 1S/C9H11NO.ClH/c10-8-5-7-3-1-2-4-9(7)11-6-8;/h1-4,8H,5-6,10H2;1H/t8-;/m0./s1
• InChI Key： NSLATPDKWVAAIL-QRPNPIFTSA-N
• SMILES： Cl.O1C2C=CC=CC=2C[C@@H](C1)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 241-242 °C (decomposition)
• Boiling Point: 256.8±29.0 ºC (760 Torr),
• Flash Point: 117.9±17.5 ºC,
• Solubility: Slightly soluble (4.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (S)-Chroman-3-amine hydrochloride

Comprehensive Overview of (S)-Chroman-3-Amine Hydrochloride (CAS No. 59108-54-2)

(S)-Chroman-3-Amine Hydrochloride, identified by its unique CAS number 59108-54-2, is a chiral nitrogen-containing heterocyclic compound with a chroman scaffold. This compound belongs to the broader class of chromanamines, which are structurally related to vitamin E and have garnered significant attention in medicinal chemistry due to their diverse biological activities. The molecule features a six-membered benzene ring fused to a tetrahydrofuran ring, with an amine group at the 3-position and a hydrochloride salt form that enhances its solubility and stability in aqueous environments.

The stereochemistry of this compound is defined by the (S)-configuration at the chiral center adjacent to the amine group, a critical feature that influences its pharmacological profile. Recent studies have highlighted the importance of stereochemistry in modulating interactions with biological targets, particularly G protein-coupled receptors (GPCRs) and monoamine transporters. The hydrochloride salt form ensures optimal bioavailability and compatibility with pharmaceutical formulation requirements, making it a valuable intermediate in drug discovery pipelines.

Synthetic pathways for (S)-Chroman-3-Amine Hydrochloride typically involve asymmetric catalysis or enzymatic resolution to achieve high enantiomeric purity (>99% ee). Advanced methodologies such as transition-metal-catalyzed C–H functionalization have been reported in recent literature, enabling efficient access to this scaffold with minimal environmental impact. The compound's structural versatility allows for further derivatization through alkylation, acylation, or conjugation with biomolecules, expanding its utility across therapeutic areas including neurology, oncology, and metabolic disorders.

In preclinical research settings, derivatives of this compound have demonstrated promising activity as selective serotonin reuptake inhibitors (SSRIs) and dopamine modulators. A 2024 study published in the *Journal of Medicinal Chemistry* reported that certain analogs exhibited nanomolar potency against monoamine oxidase B (MAO-B), suggesting potential applications in Parkinson's disease treatment. Additionally, computational modeling studies have elucidated the binding modes of these compounds at receptor sites, providing insights for structure-based drug design.

The pharmacokinetic profile of (S)-Chroman-3-Amine Hydrochloride has been extensively characterized using LC-MS/MS techniques. Data indicate favorable oral absorption and plasma half-life parameters when formulated as prodrugs or covalent conjugates with cyclodextrins. Recent advancements in nanocarrier systems have further enhanced targeted delivery capabilities while minimizing off-target effects.

From an analytical chemistry perspective, this compound is routinely analyzed using HPLC with UV detection at 280 nm or ESI mass spectrometry in positive ion mode (m/z: 176 [M+H]+). Chiral HPLC methods employing cellulose-based stationary phases are recommended for enantiomeric purity assessment. These analytical protocols align with ICH guidelines for pharmaceutical development.

Ongoing research initiatives are exploring novel applications of this scaffold in photopharmacology through photoisomerizable moieties attached to the chroman core. Such innovations could enable light-controlled drug activation for localized therapy in conditions like retinal degeneration or skin cancer. Collaborative efforts between academic institutions and biotech companies continue to expand the therapeutic potential of this versatile chemical entity.

In summary, (S)-Chroman-3-Amine Hydrochloride (CAS No. 59108-54-2) represents a strategically important building block in modern pharmaceutical research. Its unique combination of structural features—including defined stereochemistry, tunable functional groups, and favorable physicochemical properties—positions it as a platform molecule for developing next-generation therapeutics across multiple disease indications.